1-Nitro-3,5,7-trinitroso-1,3,5,7-tetrazocane

• CAS No.: 254899-43-9
• Molecular Formula: C4H8N8O5
• Molecular Weight: 248.16 g/mol
• IUPAC Name: 1-nitro-3,5,7-trinitroso-1,3,5,7-tetrazocane
• InChI: InChI=1S/C4H8N8O5/c13-5-8-1-9(6-14)3-11(12(16)17)4-10(2-8)7-15/h1-4H2
• InChI Key: XUXKUFDEDZKDLM-UHFFFAOYSA-N
• Canonical SMILES: C1N(CN(CN(CN1N=O)[N+](=O)[O-])N=O)N=O

Description

1-Nitro-3,5,7-trinitroso-1,3,5,7-tetrazocane is a compound of significant interest in the field of energetic materials

Preparation Methods

The synthesis of 1-Nitro-3,5,7-trinitroso-1,3,5,7-tetrazocane typically involves the nitration and nitrosation of precursor compounds. One common method includes the reaction of hexamethylenetetramine with nitric acid and acetic anhydride, followed by nitrosation using nitrous acid . Industrial production methods often employ similar routes but are optimized for scale, safety, and yield.

Chemical Reactions Analysis

1-Nitro-3,5,7-trinitroso-1,3,5,7-tetrazocane undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form higher nitrogen oxides.

Reduction: Reduction reactions typically yield amines or other nitrogen-containing compounds.

Substitution: It can undergo substitution reactions where nitro or nitroso groups are replaced by other functional groups. Common reagents include nitric acid, acetic anhydride, and nitrous acid. Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

1-Nitro-3,5,7-trinitroso-1,3,5,7-tetrazocane has several applications in scientific research:

Chemistry: Used as a precursor for synthesizing other nitrogen-rich compounds.

Biology: Investigated for its potential effects on biological systems, although its high reactivity limits its use.

Medicine: Explored for its potential in drug development, particularly in targeting specific molecular pathways.

Industry: Utilized in the production of explosives and propellants due to its high energy content

Mechanism of Action

The mechanism by which 1-Nitro-3,5,7-trinitroso-1,3,5,7-tetrazocane exerts its effects involves the release of nitrogen oxides upon decomposition. These nitrogen oxides can participate in various chemical reactions, leading to the formation of reactive intermediates that target specific molecular pathways .

Comparison with Similar Compounds

1-Nitro-3,5,7-trinitroso-1,3,5,7-tetrazocane can be compared with other tetrazocane derivatives such as:

Octahydro-1,3,5,7-tetranitro-1,3,5,7-tetrazocine (HMX): Known for its use in explosives and propellants.

1-Acetoxymethyl-3,5,7-trinitro-1,3,5,7-tetrazacycloctane: Another derivative with similar applications. The uniqueness of this compound lies in its specific nitro and nitroso functional groups, which confer distinct reactivity and applications.